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Compound of Interest

Compound Name: 2-Amino-6-bromonicotinic acid

Cat. No.: B570901

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This guide provides essential logistical and safety information for the proper
disposal of 2-Amino-6-bromonicotinic acid, a compound often used in pharmaceutical
research. Adherence to these procedures is critical for minimizing risks and complying with
regulatory standards.

Hazard and Safety Summary

2-Amino-6-bromonicotinic acid and its isomers are classified as hazardous materials. The
primary risks associated with this compound include skin irritation, serious eye irritation, and
potential respiratory irritation.[1][2] The table below summarizes the key hazard information.

Precautionary Statement

Hazard Category Classification
Codes

P264, P280, P302+P352,

Skin Corrosion/Irritation Category 2[1][2]
P332+P313, P362+P364

. L P280, P305+P351+P338,
Serious Eye Damage/Irritation Category 2/2A[1][2][3]

P337+P313
Specific Target Organ Toxicity Category 3 (Respiratory P261, P271, P304+P340,
(Single Exposure) System)[2][3] P312, P403+P233
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Experimental Protocol: Disposal of 2-Amino-6-
bromonicotinic Acid

The following protocol outlines the step-by-step procedure for the safe disposal of 2-Amino-6-
bromonicotinic acid. This procedure is based on standard guidelines for hazardous chemical
waste disposal.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant
gloves, lab coat.

e Chemical fume hood.

» Designated hazardous waste container, properly labeled.

» Container for rinsing solvent (e.g., water or an appropriate organic solvent).
¢ Spill containment materials.

Procedure:

» Preparation and Personal Protective Equipment (PPE): Before handling the chemical,
ensure you are wearing the appropriate PPE, including safety goggles, chemical-resistant
gloves, and a lab coat.[2] All handling of 2-Amino-6-bromonicotinic acid and its waste
should be conducted within a certified chemical fume hood to avoid inhalation of dust or
vapors.[2]

o Waste Collection:

o Carefully transfer any unwanted solid 2-Amino-6-bromonicotinic acid into a designated
and clearly labeled hazardous waste container.[4] Avoid generating dust during the
transfer.[4]

o This container must be made of a material compatible with the chemical and must have a
secure, tight-fitting lid.
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e Container Rinsing:

o If the original container is to be disposed of, it must be thoroughly rinsed. The first rinseate
must be collected and treated as hazardous waste.[5]

o For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[5]

o Collect the rinseate in a separate, labeled hazardous waste container.
e Labeling:

o Ensure the hazardous waste container is accurately and fully labeled with the words
"Hazardous Waste," the full chemical name ("2-Amino-6-bromonicotinic acid"), and any
other information required by your institution's Environmental Health and Safety (EHS)
department.

e Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

o The storage area should have secondary containment to prevent the spread of material in
case of a leak.

e Disposal:

o Arrange for the collection of the hazardous waste through your institution's EHS or a
licensed hazardous waste disposal contractor.[1][2]

o Never dispose of 2-Amino-6-bromonicotinic acid down the drain or in the regular trash.
[5][6] Disposal must be carried out at an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][2]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of 2-Amino-6-
bromonicotinic acid.

Start: Unwanted
2-Amino-6-bromonicotinic acid

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Work in Chemical Fume Hood

Transfer Solid Waste to
Labeled Hazardous Waste Container

Rinse Empty Container

Collect First Rinseate as
Hazardous Waste

Seal and Securely Store
Hazardous Waste Container

Arrange for Professional Disposal
(EHS/Contractor)

End: Proper Disposal
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Caption: Disposal workflow for 2-Amino-6-bromonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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